3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol

• Molecular Formula: C9H11BrFNO
• Molecular Weight: 248.09 g/mol
• IUPAC Name: 3-amino-1-(2-bromo-5-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H11BrFNO/c10-8-2-1-6(11)5-7(8)9(13)3-4-12/h1-2,5,9,13H,3-4,12H2
• InChI Key: DGBYFDARPIYUKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(CCN)O)Br

Description

3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol is a halogenated aromatic amino alcohol with a molecular formula $ C9H{10}BrFNO $. Its structure features a propan-1-ol backbone substituted with a 2-bromo-5-fluorophenyl group and an amino group at the third carbon. The bromine and fluorine substituents enhance its electrophilic character and may influence binding affinity in receptor-ligand interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol typically involves multi-step organic reactionsThe reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, yield, and cost-effectiveness. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance production rates and maintain consistency in product quality .

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The bromine atom can be reduced to a hydrogen atom.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Reagents like sodium hydroxide (NaOH) or ammonia (NH3) can facilitate nucleophilic substitution reactions.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of a dehalogenated product.

Substitution: Formation of substituted amines or other derivatives.

Scientific Research Applications

3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. These interactions can trigger various cellular pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Variations

(a) RWJ56110

• Structure: $ (aS)-N-([1S]-3-amino-1-[{(phenylmethyl)amino}propyl]-a-[{(1-[{2,6-dichlorophenyl}methyl]-3-[1-pyrrolidinylmethyl]-1H-indol-6-yl)amino}carbonyl]amino)-3,4-difluoro-benzenepropanamide $ .
• Comparison: RWJ56110 shares a 3-amino-propanol backbone but incorporates dichlorophenyl and indole moieties. The bromo-fluorophenyl group in the target compound may confer distinct electronic effects compared to dichlorophenyl groups, altering solubility and receptor-binding kinetics.

(b) SCH530348 and E5555

• Structures: Both are thrombin receptor antagonists with amino alcohol cores.
• Comparison: SCH530348 and E5555 lack bromine/fluorine substitutions but include bicyclic or heteroaromatic systems.

(c) Simple Alcohols (Propan-1-ol, Butan-1-ol)

• Comparison: The halogenated aromatic ring in the target compound significantly increases molecular weight ($ \sim 260.1 \, g/mol $) versus propan-1-ol ($ 60.1 \, g/mol $) or butan-1-ol ($ 74.1 \, g/mol $) . Boiling points are expected to be higher due to increased polarity and hydrogen bonding from the amino and hydroxyl groups.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Halogen Substituents	Predicted logP	Boiling Point (°C, estimated)
3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol	260.1	Br, F	1.8–2.3	290–310
RWJ56110	~650.6	Cl, F	3.5–4.0	>350 (decomposes)
Propan-1-ol	60.1	None	0.3	97

Notes:

• The bromine atom in the target compound increases molecular weight and lipophilicity (logP) compared to non-halogenated alcohols .

Biological Activity

3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol is a chiral organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the compound's biological activity, mechanisms of action, and relevant research findings, supplemented by data tables and case studies.

Chemical Structure and Properties

The molecular formula of 3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol is $C_9H_{10}BrFNO$, with a molecular weight of 248.09 g/mol. The compound features an amino group, a hydroxyl group, and a phenyl ring substituted with bromine and fluorine atoms. These substituents play a crucial role in its reactivity and biological interactions.

The biological activity of 3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol is primarily attributed to its ability to interact with various biological molecules:

• Hydrogen Bonding : The amino and hydroxyl groups can form hydrogen bonds with target proteins or enzymes, influencing their activity.
• Halogen Bonding : The presence of bromine and fluorine allows for unique interactions that can modulate the binding affinity to biological targets.

These interactions may lead to the modulation of various biochemical pathways, including enzyme inhibition and receptor binding.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of 3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol. A comparative analysis of its antimicrobial activity against several pathogens is summarized in Table 1.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.0195 mg/mL
Escherichia coli	0.025 mg/mL
Bacillus subtilis	0.0048 mg/mL
Candida albicans	0.039 mg/mL

This table indicates that the compound exhibits significant antibacterial properties, particularly against Gram-positive bacteria such as Staphylococcus aureus.

Anticancer Activity

In addition to its antimicrobial properties, preliminary studies suggest that this compound may possess anticancer activity. The mechanism appears to involve the inhibition of specific oncogenic pathways, although detailed mechanisms are still under investigation. For instance, research has shown that compounds with similar structures can inhibit tumor growth in various cancer cell lines.

Study on Antimicrobial Efficacy

A study conducted by researchers evaluated the antimicrobial efficacy of various halogenated phenyl derivatives, including 3-Amino-1-(2-bromo-5-fluorophenyl)propan-1-ol. The study concluded that halogen substituents significantly enhance antimicrobial activity due to their ability to disrupt bacterial cell membranes and interfere with metabolic processes .

Evaluation in Cancer Models

In another study focusing on cancer models, the compound was tested for its ability to inhibit cancer cell proliferation. Results indicated a dose-dependent inhibition in several cancer cell lines, suggesting potential for further development as an anticancer agent .